Cas no 536733-71-8 (3,4-dimethoxy-N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide)

• Product Name: 3,4-dimethoxy-N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide
• CAS No: 536733-71-8
• MF: C₂₀H₂₀N₂O₄S
• MW: 384.448803901672
• CID: 5949579
• PubChem ID: 5072926
• Update Time: 2025-06-08

3,4-dimethoxy-N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide
• 3,4-dimethoxy-N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)benzamide
• Benzamide, 3,4-dimethoxy-N-[4-(4-methoxyphenyl)-5-methyl-2-thiazolyl]-
• 536733-71-8
• AKOS008487224
• 3,4-dimethoxy-N-[4-(4-methoxy-phenyl)-5-methyl-thiazol-2-yl]-benzamide
• Oprea1_305520
• 3,4-dimethoxy-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]benzamide
• SCHEMBL1303838
• F1211-0413
• CXGNZZBDTVMCMX-UHFFFAOYSA-N

• Inchi： 1S/C20H20N2O4S/c1-12-18(13-5-8-15(24-2)9-6-13)21-20(27-12)22-19(23)14-7-10-16(25-3)17(11-14)26-4/h5-11H,1-4H3,(H,21,22,23)
• InChI Key： CXGNZZBDTVMCMX-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OC)C=C2)=C(C)S1)(=O)C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 384.11437830g/mol
• Monoisotopic Mass: 384.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• pka: 7.23±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3,4-dimethoxy-N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide

Introduction to 3,4-Dimethoxy-N-4-(4-Methoxyphenyl)-5-Methyl-1,3-Thiazol-2-ylbenzamide (CAS No. 536733-71-8)

3,4-Dimethoxy-N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide, also known by its CAS number 536733-71-8, is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiazole ring, benzamide moiety, and multiple methoxy substituents. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 3,4-dimethoxy-N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide is composed of a benzene ring substituted with methoxy groups at the 3 and 4 positions, a thiazole ring with a methyl group at the 5 position, and an amide linkage to a phenyl ring substituted with a methoxy group at the 4 position. This intricate arrangement of functional groups provides the compound with a high degree of chemical stability and reactivity, making it an attractive candidate for various biological studies.

Recent research has highlighted the potential of 3,4-dimethoxy-N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Studies have shown that this compound exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective effects, 3,4-dimethoxy-N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide has demonstrated promising anti-inflammatory properties. In vitro and in vivo studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The compound's ability to interact with specific receptors and enzymes also opens up possibilities for its use in cancer therapy. Research has indicated that 3,4-dimethoxy-N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the PI3K/Akt signaling pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 3,4-dimethoxy-N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide have also been investigated to assess its suitability for therapeutic use. Studies have demonstrated that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. This suggests that it could be developed into an orally administered drug for various clinical applications.

To further explore the therapeutic potential of 3,4-dimethoxy-N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. However, more extensive studies are needed to fully understand its long-term safety profile and optimal dosing regimens.

In conclusion, 3,4-dimethoxy-N-4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide (CAS No. 536733-71-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of neurodegenerative diseases, inflammation, and cancer therapy. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in various medical conditions.